Cas no 2228437-66-7 (1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228437-66-7
• MF: C₁₂H₁₀F₂O₄
• MW: 256.202210903168
• CID: 6455943
• PubChem ID: 165630759
• Update Time: 2025-10-25

1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1956512
• 2228437-66-7

• Inchi： 1S/C12H10F2O4/c13-12(14)6-11(12,10(15)16)7-2-1-3-8-9(7)18-5-4-17-8/h1-3H,4-6H2,(H,15,16)
• InChI Key： JHZRKUUOPPLFJD-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1=CC=CC2=C1OCCO2)F

Computed Properties

• Exact Mass: 256.05471512g/mol
• Monoisotopic Mass: 256.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228437-66-7) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and structural motifs, making it a subject of interest for researchers exploring novel chemical entities for therapeutic applications. The molecule consists of a cyclopropane ring substituted with a difluoro group at the 2-position and a benzodioxin moiety attached via a carboxylic acid group. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique electronic properties and ability to form stable interactions with biological targets. The presence of the benzodioxin ring further enhances the molecule's potential as a scaffold for bioactive agents. Researchers have demonstrated that such structures can exhibit modulatory effects on various cellular pathways, making them promising candidates for the development of novel therapeutics.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the construction of the benzodioxin ring through oxidative coupling reactions and the subsequent installation of the cyclopropane ring with precise regioselectivity. The introduction of the difluoro group at the 2-position is achieved via electrophilic fluorination techniques, ensuring high yields and purity. These synthetic strategies underscore the molecule's accessibility for large-scale production and further functionalization.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a bioisostere in medicinal chemistry has been leveraged to design analogs with improved pharmacokinetic profiles. Additionally, the compound's reactivity under various reaction conditions makes it a valuable substrate for exploring new chemical transformations. Recent investigations have focused on its role in enzyme inhibition studies, where it has demonstrated selective activity against key enzymes implicated in diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of this compound is crucial for its safe utilization. Studies conducted under simulated environmental conditions reveal that the compound undergoes slow degradation under aerobic conditions, primarily through hydrolytic cleavage of the carboxylic acid group. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for mitigating any adverse effects.

Looking ahead, advancements in computational chemistry and artificial intelligence are expected to play a pivotal role in unlocking new insights into this compound's properties. Machine learning algorithms are being employed to predict its binding affinities to various biological targets, enabling researchers to prioritize promising leads for experimental validation. Furthermore, green chemistry approaches are being explored to optimize its synthesis process, reducing waste generation and energy consumption.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228437-66-7) stands as a testament to the ingenuity of modern chemical synthesis and its potential contributions to advancing science and medicine. As research continues to uncover its full spectrum of applications and mechanisms of action, this compound is poised to become an essential tool in the chemist's arsenal for addressing complex challenges in health and sustainability.